Cas no 2137556-44-4 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol
• CAS No: 2137556-44-4
• MF: C₈H₉N₃O₃S₂
• MW: 259.3053586483
• CID: 5820706
• PubChem ID: 165472549
• Update Time: 2025-05-24

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol
• [2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-yl]methanol
• 2137556-44-4
• EN300-1115189

• Inchi： 1S/C8H9N3O3S2/c1-16(13,14)7-3-10-11(4-7)8-9-2-6(5-12)15-8/h2-4,12H,5H2,1H3
• InChI Key： GYWPTLJLQVQNPM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2=NC=C(CO)S2)C=1)(=O)=O

Computed Properties

• Exact Mass: 259.00853350g/mol
• Monoisotopic Mass: 259.00853350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 122Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol

Introduction to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol (CAS No. 2137556-44-4)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol, with the CAS number 2137556-44-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound, particularly the presence of a methanesulfonyl group and a pyrazole ring, contribute to its potential therapeutic applications.

The molecular structure of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol consists of a thiazole ring fused with a methanol group and a substituted pyrazole ring. The methanesulfonyl group attached to the pyrazole ring enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development. Recent studies have focused on elucidating the pharmacological properties of this compound and its potential as a lead molecule in various therapeutic areas.

In the realm of medicinal chemistry, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol has been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and other inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol has also demonstrated promising anticancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of this compound as a novel anticancer agent.

The pharmacokinetic properties of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol have also been studied to assess its suitability for drug development. In animal models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for developing an effective therapeutic agent.

To further understand the biological activity of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol, researchers have conducted structure-activity relationship (SAR) studies. These studies have identified key structural features that contribute to its biological activity, such as the position and nature of substituents on the pyrazole ring and the thiazole moiety. By optimizing these features, chemists aim to enhance the potency and selectivity of the compound while minimizing potential side effects.

In addition to its therapeutic potential, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol has been explored for its use in chemical biology research. Its unique structure makes it a valuable tool for probing biological pathways and understanding disease mechanisms. For example, it can be used as a probe to study the role of specific enzymes or receptors in cellular processes related to inflammation and cancer.

The synthesis of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazol-5-ylmethanol has been optimized using modern synthetic methods to ensure high yield and purity. Various synthetic routes have been developed to access this compound efficiently, including multistep processes involving coupling reactions and functional group transformations. These synthetic strategies not only facilitate large-scale production but also allow for the preparation of structurally related analogs for further biological evaluation.

In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-y l)-1 , 3 -th iaz ol - 5 - ylm ethan ol (CAS No . 2 1 3 7 5 5 6 - 4 4 - 4) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory and anticancer properties make it an attractive candidate for drug development. Ongoing research aims to optimize its structure and evaluate its efficacy in preclinical models to pave the way for potential clinical applications.